Cas no 859027-06-8 ([4-nitro-2-(trifluoromethyl)phenyl]methanol)

• Product Name: [4-nitro-2-(trifluoromethyl)phenyl]methanol
• CAS No: 859027-06-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD11847130
• CID: 1847791
• PubChem ID: 53401452
• Update Time: 2025-05-19

[4-nitro-2-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-Nitro-2-(trifluoromethyl)phenyl]methanol
• (4-nitro-2-(trifluoromethyl)phenyl)methanol
• 4-NITRO-2-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• 4-Nitro-2-(trifluoromethyl)benzenemethanol (ACI)
• 2-Trifluoromethyl-4-nitrobenzyl alcohol
• 4-Nitro-2-trifluoromethylbenzyl alcohol
• SCHEMBL2015323
• AKOS027255111
• EN300-7414502
• PHXSMIURLXWUMB-UHFFFAOYSA-N
• CS-0102002
• Z1509560184
• 4-nitro-2-(trifluoromethyl)-Benzenemethanol
• [4-Nitro-2-(trifluoromethyl)phenyl]methanol, 2-(Hydroxymethyl)-5-nitrobenzotrifluoride
• DTXSID10694919
• 859027-06-8
• AS-41466
• MFCD11847130
• [4-nitro-2-(trifluoromethyl)phenyl]methanol

• MDL： MFCD11847130
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7-3-6(12(14)15)2-1-5(7)4-13/h1-3,13H,4H2
• InChI Key： PHXSMIURLXWUMB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(F)(F)F)C(CO)=CC=1)=O

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on [4-nitro-2-(trifluoromethyl)phenyl]methanol

Introduction to [4-nitro-2-(trifluoromethyl)phenyl]methanol (CAS No. 859027-06-8)

[4-nitro-2-(trifluoromethyl)phenyl]methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 859027-06-8, features a nitro group and a trifluoromethyl substituent on a phenyl ring, which are key structural elements that contribute to its reactivity and potential applications in synthetic chemistry and drug development.

The presence of the nitro group in the molecule imparts a certain electronic density and reactivity, making it a valuable intermediate in various chemical transformations. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. These features make [4-nitro-2-(trifluoromethyl)phenyl]methanol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate both nitro and trifluoromethyl groups due to their ability to modulate biological pathways effectively. For instance, studies have shown that such compounds can exhibit potent activity against various diseases, including cancer and infectious disorders. The structural motifs present in [4-nitro-2-(trifluoromethyl)phenyl]methanol align well with these trends, suggesting its potential as a building block for next-generation therapeutics.

One of the most compelling aspects of [4-nitro-2-(trifluoromethyl)phenyl]methanol is its versatility in synthetic applications. The nitro group can be readily reduced to an amine, allowing for further functionalization, while the trifluoromethyl group can serve as a handle for introducing additional complexity into the molecule. This flexibility has made it a valuable tool in the hands of synthetic chemists, enabling the rapid construction of complex molecular architectures.

Recent research has also highlighted the importance of [4-nitro-2-(trifluoromethyl)phenyl]methanol in the development of novel catalysts and ligands. Its unique electronic properties have been exploited to design efficient systems for asymmetric synthesis, where chiral molecules are synthesized with high enantioselectivity. This area of research is particularly significant, as enantiomerically pure compounds are often required for pharmaceutical applications due to their improved efficacy and reduced side effects.

The compound's potential extends beyond traditional pharmaceutical applications. In materials science, for example, [4-nitro-2-(trifluoromethyl)phenyl]methanol has been investigated as a precursor for high-performance polymers and coatings. The presence of both nitro and trifluoromethyl groups imparts desirable properties such as thermal stability and chemical resistance, making it an attractive candidate for industrial applications.

From an environmental perspective, the study of [4-nitro-2-(trifluoromethyl)phenyl]methanol also holds importance. Researchers are exploring ways to optimize synthetic routes to minimize waste and improve atom economy. This aligns with broader efforts in green chemistry to develop sustainable methodologies that reduce environmental impact without compromising on yield or purity.

The future prospects for [4-nitro-2-(trifluoromethyl)phenyl]methanol are promising, with ongoing studies aimed at uncovering new applications and refining synthetic strategies. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an increasingly important role in both academic research and industrial development.